Cas no 1337134-03-8 (3-(4-methylthiophen-2-yl)piperidine)

• Product Name: 3-(4-methylthiophen-2-yl)piperidine
• CAS No: 1337134-03-8
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6051463
• PubChem ID: 82408067
• Update Time: 2025-08-02

3-(4-methylthiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-2-yl)piperidine
• 1337134-03-8
• EN300-1850196

• Inchi： 1S/C10H15NS/c1-8-5-10(12-7-8)9-3-2-4-11-6-9/h5,7,9,11H,2-4,6H2,1H3
• InChI Key： VHKIKKVHCMWKNR-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1CNCCC1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(4-methylthiophen-2-yl)piperidine

Comprehensive Overview of 3-(4-methylthiophen-2-yl)piperidine (CAS No. 1337134-03-8): Properties, Applications, and Research Insights

3-(4-methylthiophen-2-yl)piperidine (CAS No. 1337134-03-8) is a heterocyclic organic compound gaining significant attention in pharmaceutical and material science research. This piperidine derivative, characterized by its 4-methylthiophene substitution, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and specialty chemical synthesis. With a molecular formula of C₁₀H₁₅NS and a molecular weight of 181.30 g/mol, this compound demonstrates remarkable stability under standard conditions while offering versatile reactivity for further functionalization.

The structural features of 3-(4-methylthiophen-2-yl)piperidine combine the conformational flexibility of the piperidine ring with the electronic properties of the thiophene moiety, creating a scaffold with broad potential in medicinal chemistry. Recent studies highlight its utility as a building block for central nervous system (CNS) targeting compounds, particularly in the development of novel neuromodulators and receptor ligands. The methyl group at the 4-position of the thiophene ring enhances the compound's lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in neuropharmacological applications.

From a synthetic chemistry perspective, CAS 1337134-03-8 serves as a versatile intermediate for constructing more complex molecular architectures. Its piperidine-thiophene hybrid structure allows for diverse chemical modifications, including N-functionalization of the piperidine nitrogen or electrophilic aromatic substitution on the thiophene ring. These characteristics have made it particularly valuable in high-throughput screening libraries and fragment-based drug design approaches. Researchers frequently employ this compound in Suzuki-Miyaura cross-coupling reactions and reductive amination processes to create targeted molecular probes.

The growing interest in 3-(4-methylthiophen-2-yl)piperidine reflects broader trends in pharmaceutical research, where heterocyclic compounds with privileged structures are increasingly sought after. Database analyses reveal rising search volumes for terms like "piperidine derivatives in drug discovery" and "thiophene-containing bioactive molecules," indicating strong market demand. This compound's balanced properties—moderate polarity (cLogP ~2.5), acceptable aqueous solubility, and metabolic stability—make it particularly attractive for lead optimization programs addressing challenging biological targets.

Quality control specifications for 1337134-03-8 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. Advanced analytical techniques including LC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to characterize this compound. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to maintain long-term stability, though the compound demonstrates good room-temperature stability for short-term handling.

Emerging applications for 3-(4-methylthiophen-2-yl)piperidine extend beyond traditional pharmaceutical uses. Materials scientists are investigating its potential in organic electronic materials, where the conjugated thiophene system might contribute to charge transport properties. The compound's molecular structure also shows promise in catalysis as a ligand for transition metal complexes, particularly in asymmetric synthesis. These diverse applications underscore the importance of reliable synthetic protocols and scalable production methods for this valuable chemical entity.

From a regulatory standpoint, CAS 1337134-03-8 currently falls outside major controlled substance lists, though researchers should always verify local regulations before procurement. The compound's safety profile suggests standard laboratory precautions (gloves, eye protection) are sufficient for handling, with no special authorization requirements under most jurisdictions. Material Safety Data Sheets (MSDS) typically classify it as an irritant, recommending proper ventilation during use.

The commercial availability of 3-(4-methylthiophen-2-yl)piperidine has expanded significantly in recent years, with multiple suppliers offering gram to kilogram quantities. Pricing trends reflect growing demand, particularly from contract research organizations engaged in central nervous system drug development. Custom synthesis services frequently include this compound in their catalogs, often providing derivatives with specific isotopic labeling or additional functional groups for specialized research applications.

Future research directions for 1337134-03-8 derivatives may explore their potential in epigenetic modulation or protein-protein interaction inhibition, areas of intense pharmaceutical interest. The compound's structural features suggest possible activity against various enzyme targets, particularly those with hydrophobic binding pockets. Computational chemistry studies utilizing molecular docking and quantum mechanical calculations could help identify new therapeutic applications for this versatile scaffold.

In conclusion, 3-(4-methylthiophen-2-yl)piperidine represents an important building block in modern chemical research, combining favorable physicochemical properties with synthetic versatility. Its growing prominence in both academic and industrial settings reflects the continued importance of heterocyclic chemistry in addressing contemporary challenges in medicinal chemistry and materials science. As research into this compound progresses, we anticipate new discoveries that will further expand its utility across multiple scientific disciplines.